Cas no 2034412-73-0 (2-(4-fluorophenyl)sulfanyl-1-{3-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-1-yl}ethan-1-one)

• Product Name: 2-(4-fluorophenyl)sulfanyl-1-{3-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-1-yl}ethan-1-one
• CAS No: 2034412-73-0
• MF: C₁₈H₁₆FN₃O₂S₂
• MW: 389.466944694519
• CID: 6411714
• PubChem ID: 92129140
• Update Time: 2025-07-09

2-(4-fluorophenyl)sulfanyl-1-{3-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)sulfanyl-1-{3-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-1-yl}ethan-1-one
• 2-(4-fluorophenyl)sulfanyl-1-[3-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]ethanone
• 2-((4-fluorophenyl)thio)-1-(3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)ethanone
• F6524-2257
• AKOS026694137
• 2034412-73-0
• 2-[(4-fluorophenyl)sulfanyl]-1-{3-[5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidin-1-yl}ethan-1-one

• Inchi： 1S/C18H16FN3O2S2/c19-13-3-5-14(6-4-13)26-11-16(23)22-8-7-12(10-22)17-20-18(24-21-17)15-2-1-9-25-15/h1-6,9,12H,7-8,10-11H2
• InChI Key： XXKCSEALUBIYSQ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2N=C(C3SC=CC=3)ON=2)C1)CSC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 389.06679727g/mol
• Monoisotopic Mass: 389.06679727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 113Ų

Additional information on 2-(4-fluorophenyl)sulfanyl-1-{3-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-1-yl}ethan-1-one

2-(4-Fluorophenyl)sulfanyl-1-{3-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-1-yl}ethan-1-one: A Comprehensive Overview

The compound 2-(4-fluorophenyl)sulfanyl-1-{3-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-1-yl}ethan-1-one (CAS No. 2034412-73-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a sulfanyl group, a pyrrolidine ring, and a thiophene moiety, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The presence of the 4-fluorophenyl sulfanyl group has been shown to enhance the molecule's ability to interact with biological systems, making it a promising candidate for drug design. Additionally, the oxadiazole ring within the structure has been found to play a critical role in stabilizing the molecule and enhancing its bioavailability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies, including cross-coupling reactions and ring-closing metathesis, to achieve high yields and purity. These methods have not only improved the efficiency of synthesis but also opened up new avenues for exploring similar compounds with diverse functional groups.

In terms of applications, this compound has shown potential in the field of anticancer drug development. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation, suggesting its role as a potential therapeutic agent. Furthermore, its unique structure allows for further modification, enabling researchers to tailor its properties for specific therapeutic applications.

The integration of advanced computational techniques has significantly enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that the thiophene moiety plays a crucial role in binding to target proteins, while the pyrrolidine ring contributes to the molecule's flexibility and stability. These insights have paved the way for more targeted drug design strategies.

Moreover, this compound has attracted attention in the field of materials science due to its potential as a building block for advanced materials. Its ability to form stable complexes with metal ions makes it a valuable component in the development of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

In conclusion, 2-(4-fluorophenyl)sulfanyl-1-{3-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-1-y}ethan-one (CAS No. 2034412730) represents a cutting-edge advancement in organic chemistry. Its versatile structure and promising properties make it a valuable asset in both pharmaceutical and materials science research. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing scientific innovation.